Cas no 14609-79-1 (3-Pentanol,2,2,4,4-tetramethyl-)

• Product Name: 3-Pentanol,2,2,4,4-tetramethyl-
• CAS No: 14609-79-1
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 234630
• PubChem ID: 139790
• Update Time: 2025-07-17

3-Pentanol,2,2,4,4-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanol,2,2,4,4-tetramethyl-
• 2,2,4,4-Tetramethylpentan-3-ol
• 3-Pentanol, 2,2,4,4-tetramethyl-
• DI-T-BUTYLCARBINOL
• 2,2,4,4-Tetramethyl-3-pentanol
• Di-t-butylmethanol
• F8884-0916
• 14609-79-1
• di-t-butylmethyl alcohol
• 2,2,4,4-Tetramethyl-3-pentanol #
• AKOS011680815
• SCHEMBL2164167
• Di-tert-butylcarbinol
• DTXSID10163271
• InChI=1/C9H20O/c1-8(2,3)7(10)9(4,5)6/h7,10H,1-6H
• G63605
• DTXCID3085762

• Inchi： 1S/C9H20O/c1-8(2,3)7(10)9(4,5)6/h7,10H,1-6H3
• InChI Key： WFJSIIHYYLHRHB-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 144.1515
• Monoisotopic Mass: 144.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8446 (estimate)
• Melting Point: 50°C
• Boiling Point: 165.85°C
• Flash Point: 53.2°C
• Refractive Index: 1.4009 (estimate)
• PSA: 20.23

Additional information on 3-Pentanol,2,2,4,4-tetramethyl-

Recent Advances in the Study of 3-Pentanol,2,2,4,4-tetramethyl- (CAS: 14609-79-1) in Chemical and Biomedical Applications

The chemical compound 3-Pentanol,2,2,4,4-tetramethyl- (CAS: 14609-79-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This branched-chain alcohol, characterized by its tetramethyl substitution, exhibits distinct physicochemical properties that make it a valuable candidate for various industrial and biomedical applications. Recent studies have explored its role as a solvent, intermediate in organic synthesis, and potential bioactive molecule, shedding light on its multifaceted utility.

One of the key areas of research focuses on the synthesis and optimization of 3-Pentanol,2,2,4,4-tetramethyl-. Advances in catalytic processes have enabled more efficient production routes, reducing costs and environmental impact. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic hydrogenation method that significantly improves yield and purity, addressing previous challenges in large-scale synthesis. This breakthrough is particularly relevant for industries requiring high-purity intermediates for pharmaceutical manufacturing.

In the biomedical realm, preliminary investigations suggest that 3-Pentanol,2,2,4,4-tetramethyl- may exhibit bioactive properties. A recent in vitro study highlighted its potential as an antimicrobial agent, showing efficacy against certain Gram-positive bacteria. While the exact mechanism remains under investigation, researchers hypothesize that the compound's hydrophobic nature disrupts bacterial cell membranes. Further studies are needed to validate these findings and explore its therapeutic potential, including possible synergies with existing antibiotics.

Another promising application lies in material science, where 3-Pentanol,2,2,4,4-tetramethyl- serves as a precursor for specialized polymers. Its bulky structure contributes to enhanced thermal stability in resulting materials, making it attractive for high-performance applications. Recent patents filed in 2024 describe its incorporation into novel polymer matrices with improved mechanical properties, potentially revolutionizing industries ranging from aerospace to medical devices.

Despite these advancements, challenges remain in fully characterizing the safety profile of 3-Pentanol,2,2,4,4-tetramethyl-. Current toxicological studies present conflicting data regarding its environmental persistence and biological effects. Regulatory agencies are calling for more comprehensive assessments to establish clear guidelines for its handling and disposal. Researchers emphasize the need for standardized testing protocols to ensure consistent evaluation across studies.

Looking ahead, the scientific community anticipates expanded research into the stereochemical properties of 3-Pentanol,2,2,4,4-tetramethyl-, particularly its potential chiral applications. The compound's unique spatial configuration may offer opportunities in asymmetric synthesis and chiral drug development. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, potentially leading to novel therapeutic agents or advanced materials with tailored properties.